Cas no 220673-91-6 (4-{(1H-1,2,4-triazol-1-yl)methylamino}benzoic acid)

• Product Name: 4-{(1H-1,2,4-triazol-1-yl)methylamino}benzoic acid
• CAS No: 220673-91-6
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• MDL: MFCD24492477
• CID: 1406256
• PubChem ID: 124707527
• Update Time: 2025-06-09

4-{(1H-1,2,4-triazol-1-yl)methylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(1H-1,2,4-triazol-1-ylmethyl)amino]-
• 4-{(1H-1,2,4-triazol-1-yl)methylamino}benzoic acid
• 4-{[(1H-1,2,4-triazol-1-yl)methyl]amino}benzoicacid
• EN300-306270
• 4-(1,2,4-triazol-1-ylmethylamino)benzoic acid
• AKOS033949331
• 220673-91-6
• 4-{[(1H-1,2,4-triazol-1-yl)methyl]amino}benzoic acid

• MDL： MFCD24492477
• Inchi： 1S/C10H10N4O2/c15-10(16)8-1-3-9(4-2-8)12-7-14-6-11-5-13-14/h1-6,12H,7H2,(H,15,16)
• InChI Key： DCQLASJSUNNOAG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)NCN1C=NC=N1)=O

Computed Properties

• Exact Mass: 218.0805
• Monoisotopic Mass: 218.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 80.04

Additional information on 4-{(1H-1,2,4-triazol-1-yl)methylamino}benzoic acid

Introduction to 4-{(1H-1,2,4-triazol-1-yl)methylamino}benzoic Acid (CAS No: 220673-91-6)

4-{(1H-1,2,4-triazol-1-yl)methylamino}benzoic acid, identified by its CAS number 220673-91-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in drug discovery and development.

The structural framework of 4-{(1H-1,2,4-triazol-1-yl)methylamino}benzoic acid consists of a benzoic acid core substituted with a triazolylmethylamino group. The presence of the triazole ring is particularly noteworthy, as it is a heterocyclic moiety known for its broad spectrum of biological interactions. Triazoles are frequently incorporated into pharmacophores due to their ability to modulate various biological pathways, including enzyme inhibition and receptor binding.

In recent years, the investigation of compounds containing the triazole scaffold has been intensified, driven by their demonstrated efficacy in treating a variety of diseases. The benzoic acid moiety further enhances the pharmacological potential of this compound by contributing to its solubility and metabolic stability. These characteristics make 4-{(1H-1,2,4-triazol-1-yl)methylamino}benzoic acid an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of 4-{(1H-1,2,4-triazol-1-yl)methylamino}benzoic acid is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The combination of the benzoic acid and triazole groups provides a versatile platform for chemical modification, allowing for the development of novel derivatives with tailored biological activities. This flexibility has spurred interest among researchers looking to develop new therapeutic strategies.

The biological activity of 4-{(1H-1,2,4-triazol-1-yl)methylamino}benzoic acid has been the focus of several recent studies. Initial investigations have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and immunological pathways. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide. The ability of 4-{(1H-1,2,4-triazol-1-yl)methylamino}benzoic acid to modulate these pathways could lead to the development of new treatments that address these conditions more effectively.

In addition to its potential therapeutic applications, 4-{(1H-1,2,4-triazol-1-yl)methylamino}benzoic acid has also been explored for its antimicrobial properties. The triazole ring is known to interact with microbial cell walls and membranes, disrupting essential cellular processes. This mechanism of action makes it a promising candidate for developing novel antimicrobial agents capable of combating drug-resistant pathogens. Preliminary studies have shown that derivatives of this compound exhibit significant activity against various bacterial and fungal strains.

The synthesis of 4-{(1H-1,2,4-triazol-1-yl)methylamino}benzoic acid presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity. Modern techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the triazole ring and introducing the amine functionality. These methods not only improve efficiency but also allow for greater control over reaction outcomes.

The pharmacokinetic properties of 4-{(1H-1,2,4-triazol-1-yl)methylamino}benzoic acid are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic potential. Preliminary pharmacokinetic studies suggest that it exhibits moderate bioavailability and a reasonable half-life in vivo. These findings are encouraging and indicate that further development could yield a viable therapeutic agent.

The future direction of research on 4-{(1H-1,2,4-triazol-1-yl)methylamino}benzoic acid is likely to focus on refining its chemical structure to enhance its biological activity and reduce potential side effects. Computational modeling and high-throughput screening techniques will play a pivotal role in identifying optimal analogs with improved properties. Additionally, exploring new synthetic routes could further streamline production and reduce costs.

In conclusion, 4-{(1H-1,2,4-triazol-1-yl)methylamino}benzoic acid (CAS No: 220673-91-6) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. Its ability to modulate inflammatory pathways and exhibit antimicrobial properties makes it an attractive target for further development. With continued research and innovation in synthetic chemistry and pharmacology, this compound holds significant promise for contributing to new therapeutic strategies.